Cas no 115666-47-2 (6-Iodo-1H-indole)

• Product Name: 6-Iodo-1H-indole
• CAS No: 115666-47-2
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD09880048
• CID: 1027632
• PubChem ID: 10999215
• Update Time: 2025-04-20

6-Iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1H-indole
• 6-IODOINDOLE
• 1H-Indole, 6-iodo-
• UYFYWUXBZHYQRM-UHFFFAOYSA-N
• AB0060842
• Z3913
• ST24029788
• SCHEMBL566682
• AKOS016007678
• DTXSID60451352
• 10.14272/UYFYWUXBZHYQRM-UHFFFAOYSA-N.1
• SB30894
• CS-W022504
• SY099222
• 115666-47-2
• AMY7446
• doi:10.14272/UYFYWUXBZHYQRM-UHFFFAOYSA-N.1
• A893837
• DS-2608
• DA-36113
• MFCD09880048

• MDL： MFCD09880048
• Inchi： 1S/C8H6IN/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5,10H
• InChI Key： UYFYWUXBZHYQRM-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 242.95400
• Monoisotopic Mass: 242.95450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.04
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.960±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111.0-111.5 ºC
• Boiling Point: 341.7°C at 760 mmHg
• Flash Point: 160.458°C
• Refractive Index: 1.769
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 15.79000
• LogP: 2.77250

6-Iodo-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C